molecular formula C9H13Cl2N B6590017 [2-(3-chlorophenyl)ethyl](methyl)amine hydrochloride CAS No. 181650-56-6

[2-(3-chlorophenyl)ethyl](methyl)amine hydrochloride

Cat. No. B6590017
CAS RN: 181650-56-6
M. Wt: 206.1
InChI Key:
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Description

2-(3-Chlorophenyl)ethyl](methyl)amine hydrochloride, often referred to as PCE-HCl, is a synthetic organic compound used in many scientific research applications. It is a derivative of 2-phenylethylamine, and is commonly used in the synthesis of other compounds, as well as in the development of new pharmaceuticals and therapeutic agents. PCE-HCl is an effective reagent for many biochemical and physiological processes, and is widely used in laboratory experiments.

Scientific Research Applications

PCE-HCl is widely used in scientific research applications due to its ability to act as a reagent in many biochemical and physiological processes. It is used in the synthesis of other compounds, as well as in the development of new pharmaceuticals and therapeutic agents. It is also used in laboratory experiments to study the interactions between enzymes, proteins, and other biomolecules.

Mechanism of Action

The mechanism of action of PCE-HCl is not fully understood, but it is believed to act as an enzyme inhibitor. It has been shown to inhibit the activity of several enzymes, including cholinesterase and monoamine oxidase. It is also believed to act as a neurotransmitter, binding to specific receptors in the brain and altering the activity of neurons.
Biochemical and Physiological Effects
PCE-HCl has been shown to have several biochemical and physiological effects. It has been found to affect the activity of enzymes and proteins, as well as neurotransmitters in the brain. It has also been found to have an effect on the cardiovascular system, as it can increase heart rate and blood pressure. Additionally, PCE-HCl has been found to have an effect on the immune system, as it can stimulate the release of cytokines and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

PCE-HCl is an effective reagent for many laboratory experiments, and it has several advantages. It is relatively easy to synthesize, and it is relatively stable, making it an ideal reagent for long-term storage. Additionally, it is relatively inexpensive, making it an attractive option for researchers. One of the main limitations of PCE-HCl is that it can be toxic if used in large quantities, so it must be handled with caution.

Future Directions

PCE-HCl has many potential future directions. It could be used to develop new pharmaceuticals and therapeutic agents, as well as to study the interactions between enzymes, proteins, and other biomolecules. Additionally, it could be used to study the effects of neurotransmitters on the brain, as well as to study the effects of drugs on the cardiovascular system. Furthermore, it could be used to study the effects of inflammation on the immune system, and to develop new treatments for inflammatory diseases.

Synthesis Methods

The synthesis of PCE-HCl is relatively simple and involves the reaction of 2-phenylethylamine with 3-chlorobenzoyl chloride in the presence of anhydrous pyridine. The reaction is typically conducted at a temperature of 40-50°C, and the product is then purified by recrystallization with ethanol. The resulting PCE-HCl is a white crystalline solid that is soluble in water.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for [2-(3-chlorophenyl)ethyl](methyl)amine hydrochloride involves the reaction of 3-chloroacetophenone with methylamine followed by reduction with sodium borohydride.", "Starting Materials": [ "3-chloroacetophenone", "methylamine", "sodium borohydride", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Dissolve 3-chloroacetophenone in ethanol.", "Step 2: Add methylamine to the solution and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 4: Add sodium borohydride to the reaction mixture and stir for several hours at room temperature to reduce the product.", "Step 5: Filter the product and wash with ethanol to obtain [2-(3-chlorophenyl)ethyl](methyl)amine hydrochloride." ] }

CAS RN

181650-56-6

Molecular Formula

C9H13Cl2N

Molecular Weight

206.1

Purity

95

Origin of Product

United States

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